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Compound of Interest

Compound Name: SDZ 224-015

Cat. No.: B10837935

For Researchers, Scientists, and Drug Development
Professionals

Introduction

SDZ 224-015 is a notable caspase-1 inhibitor that has been repurposed and identified as a
potent, irreversible inhibitor of the SARS-CoV-2 main protease (Mpro), a critical enzyme in the
viral replication cycle.[1][2] With an IC50 value of 30 nM, SDZ 224-015 presents a promising
scaffold for the development of anti-coronaviral therapeutics.[1][2] This document provides
detailed application notes and protocols for conducting an Mpro inhibition kinetics assay using
SDZ 224-015, aimed at researchers, scientists, and professionals in the field of drug
development.

Data Presentation

A summary of the quantitative data for Mpro inhibitors is presented below. While specific kinetic
constants for SDZ 224-015 are not widely published, its IC50 value is provided for comparison
with the well-characterized inhibitor, nirmatrelvir.
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Inhibition

Inhibitor Target IC50 (nM) Ki (nM) Reference
Type
SARS-CoV-2 _
SDZ 224-015 Irreversible 30 Not Reported  [1][2]
Mpro
SARS-CoV-2 )
) ) Reversible,
Nirmatrelvir Mpro 22 0.93-6 [3114]
] Covalent
(Wildtype)
SARS-CoV-2 _
) ) Reversible,
Nirmatrelvir Mpro (K9OR Not Reported  1.05 [4]
Covalent
Mutant)
SARS-CoV-2 _
_ _ Reversible,
Nirmatrelvir Mpro (G15S Not Reported  4.07 [4]
Covalent
Mutant)
SARS-CoV-2 ]
) ) Reversible,
Nirmatrelvir Mpro (P132H Not Reported  0.64 [4]
Covalent
Mutant)

Experimental Protocols

This section details the methodology for a fluorescence resonance energy transfer (FRET)-
based assay to determine the inhibition kinetics of SDZ 224-015 against SARS-CoV-2 Mpro.

Materials and Reagents:

e Recombinant SARS-CoV-2 Mpro

o Fluorogenic Mpro substrate (e.g., Abz-SVTLQISG-Tyr(NO2)-R)
e SDZ 224-015

o Assay Buffer: 20 mM Bis-Tris (pH 7.8), 1 mM DTT

e Dimethyl sulfoxide (DMSO)

o 96-well black microplates
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e Fluorescence plate reader

Protocol for Mpro Inhibition Assay:

o Reagent Preparation:

Prepare a stock solution of SDZ 224-015 in DMSO.

Create a serial dilution of SDZ 224-015 in assay buffer to achieve a range of desired
concentrations.

Dilute the recombinant Mpro to the final desired concentration (e.g., 80 nM) in cold assay
buffer.

Prepare the FRET substrate solution in assay buffer at the desired final concentration
(e.g., 10 uM).

e Assay Procedure:

o

Add 50 pL of the Mpro enzyme solution to each well of a 96-well black microplate.

Add 25 pL of the diluted SDZ 224-015 solutions or vehicle control (assay buffer with the
same percentage of DMSO) to the respective wells.

Incubate the plate at 37°C for a predetermined time (e.g., 30 minutes) to allow for the
inhibitor to bind to the enzyme.

Initiate the enzymatic reaction by adding 25 uL of the FRET substrate solution to each
well.

Immediately place the plate in a fluorescence plate reader pre-set to 37°C.

o Data Acquisition:

o

Monitor the increase in fluorescence intensity over time. The excitation and emission
wavelengths should be set according to the specific FRET substrate used (e.g., excitation
at 320 nm and emission at 420 nm for the example substrate).
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o Record fluorescence readings at regular intervals (e.g., every 60 seconds) for a duration
sufficient to establish the initial linear phase of the reaction (e.g., 30-60 minutes).

o Data Analysis:

o Calculate the initial reaction velocity (Vo) for each inhibitor concentration by determining
the slope of the linear portion of the fluorescence versus time plot.

o Plot the percentage of Mpro inhibition against the logarithm of the SDZ 224-015
concentration.

o Determine the IC50 value by fitting the data to a dose-response curve using appropriate
software (e.g., GraphPad Prism).

Visualizations

Mechanism of Mpro Inhibition by SDZ 224-015
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SARS-CoV-2 Mpro Catalytic Site

Irreversible Covalent Bond Formation
SDZ 224-015 (Alkylation) -
(Alkylating Agent) g “cC - :
Inactive Mpro-SDZ 224-015
—————————————— r——- Covalent Complex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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